(3-Propoxypyridin-4-yl)methanamine
Overview
Description
Scientific Research Applications
Catalysis in Organic Chemistry
The compound is utilized as a ligand in transition metal complexes for catalysis in organic chemistry. These complexes facilitate a variety of reactions, including functional-group interconversions, C-H activation, and cross-coupling reactions .
Energy-Related Applications
Metal complexes with “(3-Propoxypyridin-4-yl)methanamine” as a ligand are applied in energy-related fields. They are used in CO2 reduction, artificial photosynthesis, and dye degradation, contributing to sustainable energy solutions .
Materials Science
In materials science, these complexes are integral in developing new materials with enhanced properties, potentially useful for constructing devices with improved performance .
Opto-Electronics
The ligand’s complexes play a role in opto-electronics by influencing the electronic properties of materials, which is crucial for developing advanced optical devices .
Photovoltaics
Applications in photovoltaics include the use of metal complexes as part of solar cells to improve efficiency and stability, aiding in the capture and conversion of solar energy .
Medicine
There is potential for medicinal applications, where the ligand’s metal complexes could be used in therapeutic treatments or as diagnostic agents .
Metal-Organic Frameworks (MOFs)
The ligand can be part of MOFs, which are structures used for gas storage, separation, and catalysis, due to their high surface area and tunable porosity .
Bio-Inspired Catalysts
Bio-inspired catalysts that mimic natural processes can be designed using this ligand, which could lead to more efficient and selective chemical transformations .
properties
IUPAC Name |
(3-propoxypyridin-4-yl)methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2O/c1-2-5-12-9-7-11-4-3-8(9)6-10/h3-4,7H,2,5-6,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPATZDDMONWLGN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=C(C=CN=C1)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Propoxypyridin-4-yl)methanamine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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